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Compound of Interest

Compound Name: 2-Chloro-5-nitropyridine

Cat. No.: B043025 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents like 2-Chloro-5-nitropyridine are paramount for ensuring

laboratory safety and environmental compliance. This guide provides essential, immediate

safety and logistical information for the operational and disposal plans concerning 2-Chloro-5-
nitropyridine.

Immediate Safety and Handling Protocols
2-Chloro-5-nitropyridine is a chemical compound that requires careful handling due to its

potential hazards. It is classified as a skin irritant, a serious eye irritant, and may cause

respiratory irritation[1][2][3]. Ingestion of this substance is also harmful[4]. Therefore,

adherence to strict safety protocols is mandatory.

Personal Protective Equipment (PPE): Always wear appropriate personal protective equipment

when handling 2-Chloro-5-nitropyridine. This includes:

Gloves: Chemical-resistant gloves.

Eye Protection: Safety glasses or goggles[1][2][5].

Respiratory Protection: Use a respirator if ventilation is inadequate or if dust is present[1][2]

[5].

Lab Coat: A standard laboratory coat to protect clothing.
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Handling:

Work in a well-ventilated area, such as a chemical fume hood, to minimize inhalation

exposure[1][2][5].

Avoid the formation of dust when handling the solid form of the compound[2][5].

Wash hands thoroughly after handling[1][4].

Disposal Procedures for 2-Chloro-5-nitropyridine
The universally recommended procedure for the disposal of 2-Chloro-5-nitropyridine is to use

a licensed and approved hazardous waste disposal company[2][4][5][6]. Direct disposal into

drains or regular trash is inappropriate and can lead to environmental contamination and

regulatory violations. Some sources also indicate that this chemical is toxic to aquatic life with

long-lasting effects[5].

Waste Collection and Storage:

Container: Place waste 2-Chloro-5-nitropyridine in a clearly labeled, sealed, and

appropriate container. Do not mix with other waste streams unless explicitly instructed to do

so by your institution's environmental health and safety (EHS) office or the waste disposal

company[3][7].

Labeling: The container must be clearly labeled with the chemical name "2-Chloro-5-
nitropyridine" and any other identifiers required by your local regulations.

Storage: Store the waste container in a designated, secure, and well-ventilated area away

from incompatible materials such as strong oxidizing agents, strong acids, and strong

bases[2][4][5].

Arranging for Disposal:

Contact your institution's EHS office to arrange for the pickup and disposal of the hazardous

waste. They will have established procedures and contracts with licensed waste disposal

vendors.
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At present, there are no widely published, validated protocols for the in-lab neutralization or

deactivation of 2-Chloro-5-nitropyridine for routine disposal. The consistent guidance from

safety data sheets is to transfer the material to a specialized waste management facility.

Quantitative Data Summary
For quick reference, the following table summarizes key information derived from safety data

sheets.

Parameter Value/Instruction Source(s)

Primary Disposal Method

Dispose of contents/container

to an approved waste disposal

plant.

[2][4][5][6]

Hazard Class

Skin Irritant (Category 2),

Serious Eye Irritant (Category

2), May cause respiratory

irritation (Category 3), Harmful

if swallowed.

[1][2][3][4]

Incompatible Materials
Strong oxidizing agents, strong

acids, strong bases.
[2][4][5]

Accidental Spill Cleanup

Avoid dust formation. Sweep

up and shovel into suitable

containers for disposal.

Prevent entry into drains.

[2][5][6]

Disposal Workflow
The following diagram illustrates the decision-making process and logical workflow for the

proper disposal of 2-Chloro-5-nitropyridine.
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Caption: Disposal workflow for 2-Chloro-5-nitropyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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